Cas no 1805479-38-2 (2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid
• CAS No: 1805479-38-2
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4885267
• Update Time: 2025-11-06

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H9F3N2O2/c10-5-1-4(9(11)12)7(3-13)14-6(5)2-8(15)16/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： VRWIDVQPLDBCHA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)C(CN)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.3
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic Acid (CAS No. 1805479-38-2)

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid, identified by its CAS number 1805479-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmaceutical applications. The presence of multiple fluorine atoms and an amine-methyl group in its molecular framework imparts unique chemical properties, making it a promising candidate for drug discovery and development.

The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid include a pyridine core substituted with a 3-(difluoromethyl) group, a 5-fluoropyridine moiety, and an acetic acid side chain terminated with an aminomethyl group. These modifications contribute to its potential bioactivity by influencing both electronic and steric properties. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. Pyridine derivatives have been extensively studied due to their ability to interact with biological targets like enzymes and receptors. The compound 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid represents a novel scaffold that may serve as a precursor for the synthesis of next-generation drugs.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. The aminomethyl group in the molecule can be exploited to design ATP-competitive inhibitors or allosteric modulators targeting specific kinases. Additionally, the difluoromethyl substitution at the 3-position of the pyridine ring can enhance binding interactions by improving lipophilicity and reducing metabolic susceptibility.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Virtual screening techniques have been employed to identify promising candidates like 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid for further experimental validation. These computational approaches have accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds based on their structural features and predicted bioactivity.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized synthetic methodologies due to their reactivity and sensitivity. However, modern synthetic techniques such as cross-coupling reactions, fluorination methods, and catalytic hydrogenation have made it feasible to construct complex pyridine derivatives like this compound efficiently.

In vitro studies have begun to explore the pharmacological properties of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid, revealing interesting interactions with various biological targets. Preliminary data suggest that this compound exhibits inhibitory activity against certain kinases, making it a valuable tool for mechanistic studies and lead optimization. Furthermore, its ability to cross the blood-brain barrier may open up possibilities for treating neurological disorders.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluoroaromatics are known for their improved pharmacokinetic profiles due to enhanced lipophilicity and resistance to enzymatic degradation. The presence of multiple fluorine atoms in 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid may contribute to its stability under physiological conditions, thereby increasing its bioavailability and therapeutic efficacy.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-6-acetic acid will play an increasingly important role in drug development pipelines. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate these promising leads into effective clinical treatments. The continued exploration of novel scaffolds will drive innovation in pharmaceutical sciences and improve patient outcomes worldwide.